molecular formula C12H7FN2O2S B8482385 6-(4-Fluoro-phenyl)-imidazo[2,1-b]thiazole-2-carboxylic acid

6-(4-Fluoro-phenyl)-imidazo[2,1-b]thiazole-2-carboxylic acid

Cat. No. B8482385
M. Wt: 262.26 g/mol
InChI Key: UUTZFVIIZJNLJH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-(4-Fluoro-phenyl)-imidazo[2,1-b]thiazole-2-carboxylic acid is a useful research compound. Its molecular formula is C12H7FN2O2S and its molecular weight is 262.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6-(4-Fluoro-phenyl)-imidazo[2,1-b]thiazole-2-carboxylic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-(4-Fluoro-phenyl)-imidazo[2,1-b]thiazole-2-carboxylic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

6-(4-Fluoro-phenyl)-imidazo[2,1-b]thiazole-2-carboxylic acid

Molecular Formula

C12H7FN2O2S

Molecular Weight

262.26 g/mol

IUPAC Name

6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazole-2-carboxylic acid

InChI

InChI=1S/C12H7FN2O2S/c13-8-3-1-7(2-4-8)9-5-15-6-10(11(16)17)18-12(15)14-9/h1-6H,(H,16,17)

InChI Key

UUTZFVIIZJNLJH-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C2=CN3C=C(SC3=N2)C(=O)O)F

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a solution of 2-bromo-6-(4-fluoro-phenyl)-imidazo[2,1-b]thiazole (example 22, 100 mg, 0.336 mmol) in 5 ml THF were added 200 μl butyllithium (2.5 M) in hexane at −60° C. The mixture was stirred for 10 min, solid carbon dioxide was added and the mixture was allowed to warm at RT. The solution was quenched with methanol and water, acidified and extracted with ethyl acetate. The organic layer was separated, washed with water, dried and evaporated. The crude product was purified by preparative HPLC (RP18, acetonitrile/water 0.1% TFA) to yield 9 mg (10%) of the desired product. MS: M+H+=263.03.
Quantity
100 mg
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5 mL
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10%

Synthesis routes and methods II

Procedure details

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